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Compound of Interest

Compound Name: Sodium hydroxide

Cat. No.: B104188

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
sodium hydroxide (NaOH) solutions. The dissolution of NaOH in water is a highly exothermic
reaction, and this guide is designed to help you address common challenges and ensure safety
and accuracy in your experiments.

Frequently Asked Questions (FAQs)

Q1: Why does the temperature of my solution increase so dramatically when | dissolve NaOH
in water?

Al: The dissolution of solid sodium hydroxide in water is a highly exothermic process,
meaning it releases a significant amount of heat.[1][2] This occurs because more energy is
released when water molecules hydrate the sodium (Na+) and hydroxide (OH-) ions than is
required to break apart the solid NaOH crystal lattice.[3] The substantial heat released can
cause the solution to heat up rapidly, potentially leading to boiling and splashing if not properly
managed.[1]

Q2: What are the essential safety precautions | must take when preparing NaOH solutions?

A2: Due to the corrosive nature of NaOH and the exothermic reaction, several safety
precautions are critical:[1][4]
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o Personal Protective Equipment (PPE): Always wear safety goggles with side shields, a face
shield, a lab coat, and chemical-resistant gloves (nitrile, neoprene, or rubber are
recommended).[5][6]

e Proper Mixing Technique:Always add the solid NaOH slowly and in small increments to the
water, never the other way around.[1][3] Adding water to solid NaOH can generate intense
localized heating, causing the solution to boil and erupt violently.

o Ventilation: Prepare concentrated solutions in a well-ventilated area or under a fume hood to
avoid inhaling any aerosols that may be generated.[5]

o Appropriate Glassware: Use borosilicate glass (e.g., Pyrex) as it is more resistant to thermal
shock.[1] Inspect glassware for any cracks or chips before use.

» Cooling: For concentrated solutions, it is advisable to use an ice bath to control the
temperature of the mixing vessel.[1]

Q3: My NaOH solution appears cloudy. What is the cause and how can | fix it?

A3: A cloudy appearance in your NaOH solution is often due to the formation of sodium
carbonate (Na2COs). Sodium hydroxide readily absorbs carbon dioxide (CO2z) from the
atmosphere. This dissolved COz2 reacts with the NaOH to form the less soluble sodium
carbonate. To minimize this, use deionized or distilled water that has been recently boiled to
remove dissolved COz, and store the solution in a tightly sealed container. If you notice
cloudiness, it may be due to impurities like calcium hydroxide in low-quality NaOH reacting with
CO2.

Q4: How can | ensure the concentration of my prepared NaOH solution is accurate?

A4: Solid NaOH is hygroscopic, meaning it readily absorbs moisture from the air, which can
make it difficult to weigh accurately. Additionally, it reacts with atmospheric CO2 as mentioned
above. For applications requiring high accuracy, it is best practice to:

e Prepare a stock solution with an approximate concentration slightly higher than desired.

o Standardize the solution by titrating it against a primary standard, such as potassium
hydrogen phthalate (KHP).[5]
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¢ Dilute the standardized stock solution to the desired final concentration.

Troubleshooting Guide
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Problem

Possible Cause(s)

Recommended Solution(s)

Solution is excessively hot,
boiling, or splashing during

preparation.

1. Adding NaOH to water too
quickly. 2. Adding water to
solid NaOH. 3. Inadequate
cooling for the concentration

being prepared.

1. Slow down the rate of
addition of solid NaOH to the
water with continuous stirring.
2. NEVER add water to solid
NaOH. Always add NaOH to
water.[1] 3. Place the mixing
vessel in an ice bath to

dissipate the heat generated.

[1]

Glassware cracked or broke

during preparation.

1. Using non-borosilicate
glassware. 2. Using glassware
with existing cracks or flaws. 3.

Rapid, localized heating.

1. Always use borosilicate
glassware (e.g., Pyrex) for its
thermal resistance.[1] 2.
Thoroughly inspect all
glassware for any
imperfections before use.[1] 3.
Ensure slow addition of NaOH
and continuous stirring to

distribute the heat evenly.

Final concentration of the
solution is lower than

calculated.

1. Inaccurate initial weighing of
NaOH due to its hygroscopic
nature (absorbed water adds
to the weight). 2. Loss of

material during transfer.

1. Weigh the NaOH pellets or
flakes quickly. For high
precision, standardize the
solution after preparation.[5] 2.
Ensure all weighed NaOH is
quantitatively transferred to the
solvent. Rinse the weighing
container with the solvent and

add the rinsing to the solution.

A white precipitate forms in the

solution over time.

1. Absorption of atmospheric
COz2 leading to the formation of

sodium carbonate (Naz2COs3).

1. Use CO2-free water (e.g.,
freshly boiled and cooled
deionized water). 2. Store the
NaOH solution in a tightly
sealed, chemically resistant

container (e.g., polyethylene or
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borosilicate glass with a

stopper).

Quantitative Data

The dissolution of NaOH in water is a highly exothermic process. The following tables provide
data on the heat generated and the resulting temperature increase at various concentrations.

Table 1: Enthalpy of Solution of NaOH in Water at 25°C

Enthalpy of Solution

NaOH Concentration (wt% Molarity (mol/L) (approx.
(wtde) y (mollL) (approx.) — \ 1imol NaoOH)

1 0.25 -42.8
5 13 -43.4
10 2.8 -43.8
20 6.2 -43.1
30 10.3 -39.9
40 151 -32.8
50 191 -23.1

Data compiled from various sources. The enthalpy of solution can vary with the final
concentration.

Table 2: Approximate Temperature Rise When Dissolving Solid NaOH in Water
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) . Approximate Final
Final NaOH Concentration Grams of NaOH per 100g .
Temperature (°C) (Starting

(wt%) of Water
from 20°C)
10 111 45
20 25 75
30 42.9 95
40 66.7 110
50 100 120

These values are approximate and can be influenced by factors such as the rate of addition,
stirring, and heat loss to the environment.

Experimental Protocol: Preparation of a 1 Molar (1M)
NaOH Solution

This protocol outlines the steps for the safe preparation of a 1 Molar sodium hydroxide
solution.

Materials:

e Sodium hydroxide (NaOH) pellets or flakes
» Deionized or distilled water

» Borosilicate beaker (e.g., Pyrex)

e Volumetric flask (1 L)

e Graduated cylinder

e Glass stirring rod

e Weighing boat
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e Analytical balance

o Safety goggles, face shield, lab coat, and chemical-resistant gloves
Procedure:

o Safety First: Put on all required personal protective equipment (PPE).

e Measure Water: Using a graduated cylinder, measure approximately 800 mL of deionized
water and transfer it to a 1 L borosilicate beaker.

o Weigh NaOH: Place a weighing boat on the analytical balance and tare it. Quickly weigh
40.0 g of NaOH pellets. Note: NaOH is hygroscopic, so it's important to weigh it quickly to
minimize moisture absorption.

» Dissolve NaOH: Place the beaker with water on a magnetic stir plate (if available) and add a
stir bar. If not, prepare to stir manually with a glass rod. Slowly and carefully add the weighed
NaOH pellets to the water in small portions while continuously stirring.[1]

» Control Temperature: Monitor the temperature of the solution. If it becomes excessively hot,
pause the addition of NaOH and place the beaker in an ice bath to cool down before
proceeding.

e Cool to Room Temperature: Once all the NaOH has been added and is fully dissolved,
remove the beaker from the stir plate (and ice bath, if used) and allow the solution to cool to
room temperature. The dissolution process generates significant heat, and the final volume
must be adjusted at a standard temperature for accuracy.

o Transfer to Volumetric Flask: Carefully pour the cooled NaOH solution into a 1 L volumetric
flask.

o Adjust to Final Volume: Add deionized water to the volumetric flask until the bottom of the
meniscus reaches the 1 L calibration mark.

» Homogenize the Solution: Stopper the volumetric flask and invert it several times to ensure
the solution is thoroughly mixed and has a uniform concentration.
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e Label and Store: Label the flask clearly with "1 M Sodium Hydroxide," the date of
preparation, and your initials. Store in a tightly sealed, appropriate container.

Process Flow and Troubleshooting Logic

The following diagram illustrates the logical workflow for the safe preparation of NaOH
solutions and provides a visual troubleshooting guide.
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Start: Prepare NaOH Solution

( 1. Don Personal Protective Equipment (PPE) j

\ 4
( 2. Weigh NaOH Quickly and Accurately j

\4
( 3. Measure Water and Place in Beaker j

\4
( 4. Slowly Add NaOH to Water with Stirring )

A
Is Temperature Excessively High?
( 5. Cool Solution to Room Temperature j ( Troubleshoot: Use Ice Bath & Slow Addition j

\ 4
( 6. Transfer to Volumetric Flask j

\4

( 7. Adjust to Final Volume j

\4

8. Mix Thoroughly

Troubleshoot:
- Use CO2-free water
- Ensure high-purity NaOH

End: Procedure Halted/Revised

Y \ 4
( 9. Label and Store Properly j

End: Solution Prepared Successfully

Click to download full resolution via product page

Caption: Workflow for safe NaOH solution preparation and troubleshooting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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